Cas no 33669-70-4 (4,7(3H,8H)-Pteridinedione)
4,7(3H,8H)-Pteridinedione structure
Product Name:4,7(3H,8H)-Pteridinedione
CAS No:33669-70-4
MF:C6H4N4O2
MW:164.121560096741
CID:294412
PubChem ID:135478033
Update Time:2025-04-19
4,7(3H,8H)-Pteridinedione Chemical and Physical Properties
Names and Identifiers
-
- 4,7(3H,8H)-Pteridinedione
- 1,8-dihydropteridine-4,7-dione
- 4,7-DIHYDROXYPTERIDINE
- 3H,8H-Pteridin-4,7-dion
- 3H,8H-pteridine-4,7-dione
- 4,7-Pteridinediol
- Pteridine-4,7-dione
- AKOS006277717
- A853260
- AB-323/25048462
- 4,7(1H,8H)-Pteridinedione
- FT-0768249
- DTXSID80344378
- 3,8-dihydropteridine-4,7-dione
- 33669-70-4
- pteridine-4,7(3H,8H)-dione
- SCHEMBL6379644
- GZSFNZAVQZGNTG-UHFFFAOYSA-N
-
- Inchi： 1S/C6H4N4O2/c11-3-1-7-4-5(10-3)8-2-9-6(4)12/h1-2H,(H2,8,9,10,11,12)
- InChI Key： GZSFNZAVQZGNTG-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN1)NC(C=N2)=O
Computed Properties
- Exact Mass: 164.03300
- Monoisotopic Mass: 164.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- Density: 1.5129 (rough estimate)
- Boiling Point: 291.56°C (rough estimate)
- Refractive Index: 1.6700 (estimate)
- PSA: 92.02000
- LogP: -0.16900
4,7(3H,8H)-Pteridinedione Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,7(3H,8H)-Pteridinedione Related Literature
-
Adrien Albert,D. J. Brown J. Chem. Soc. 1953 74
-
2. 415. Pteridine studies. Part XVIII. The reduction of hydroxypteridinesAdrien Albert,Sadao Matsuura J. Chem. Soc. 1962 2162
-
Adrien Albert Q. Rev. Chem. Soc. 1952 6 197
-
4. 207. Pteridine studies. Part XXIX. The methylation of 7-amino- and 4,7-diamino-pteridineD. J. Brown,N. W. Jacobsen J. Chem. Soc. 1965 1175
-
5. 818. The condensation of 4 : 5-diaminopyrimidines and sugar lactonesR. Hull J. Chem. Soc. 1958 4069
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